Cas no 876709-21-6 (1-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)ethan-1-amine)

• Product Name: 1-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)ethan-1-amine
• CAS No: 876709-21-6
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• MDL: MFCD07801096
• CID: 1073281
• PubChem ID: 6483838
• Update Time: 2025-09-24

1-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-Dihydro-2H-benzo[b][1,4]dioxepin-7-yl)ethanamine
• 1-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)ethanamine(SALTDATA: FREE)
• 1-(3,4-Dihydro-2H-benzo[b][1,4]dioxepin-7-yl)-ethyl amine
• BB 0216383
• F8880-5392
• AKOS016340747
• CS-0275350
• MFCD07801096
• BKB70921
• 1-(3,4-Dihydro-2h-benzo[b][1,4]dioxepin-7-yl)ethan-1-amine
• AKOS000111866
• DTXSID601206087
• EN300-33184
• 876709-21-6
• 1-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)ethanamine
• 1-(3,4-Dihydro-2H-1,5-benzodioxepin-7-yl)ethanamine, AldrichCPR
• 1-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)ethan-1-amine
• CHEMBL4537344
• 3,4-Dihydro-alpha-methyl-2H-1,5-benzodioxepin-7-methanamine
• AB01002496-01
• (R)-1-(3,4-Dihydro-2h-benzo[b][1,4]dioxepin-7-yl)ethan-1-amine
• (S)-1-(3,4-Dihydro-2h-benzo[b][1,4]dioxepin-7-yl)ethan-1-amine
• 3,4-Dihydro-I+/--methyl-2H-1,5-benzodioxepin-7-methanamine

• MDL： MFCD07801096
• Inchi： 1S/C11H15NO2/c1-8(12)9-3-4-10-11(7-9)14-6-2-5-13-10/h3-4,7-8H,2,5-6,12H2,1H3
• InChI Key： ZKYATSWXTBXDHA-UHFFFAOYSA-N
• SMILES： O1CCCOC2C=CC(=CC1=2)C(C)N

Computed Properties

• Exact Mass: 193.110278721g/mol
• Monoisotopic Mass: 193.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 44.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 1-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)ethan-1-amine

Comprehensive Overview of 1-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)ethan-1-amine (CAS No. 876709-21-6)

1-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)ethan-1-amine (CAS No. 876709-21-6) is a specialized organic compound with a unique structural framework, combining a benzodioxepin core with an ethylamine moiety. This compound has garnered significant attention in pharmaceutical and chemical research due to its potential applications in drug discovery and material science. Researchers are particularly interested in its molecular interactions and bioactivity profiles, which make it a promising candidate for further exploration.

The benzodioxepin ring system, a key feature of this compound, is known for its versatility in medicinal chemistry. It serves as a scaffold for designing molecules with diverse biological activities. The presence of the ethylamine group further enhances its reactivity, enabling it to participate in various chemical modifications and synthetic pathways. This dual functionality makes 1-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)ethan-1-amine a valuable building block in organic synthesis.

In recent years, the demand for novel heterocyclic compounds has surged, driven by advancements in drug development and material innovation. The benzodioxepin derivatives, including this compound, are frequently discussed in scientific literature for their potential roles in addressing neurological disorders and metabolic diseases. These topics are highly relevant to current research trends, as evidenced by the increasing number of publications and patents in this domain.

From a synthetic perspective, 1-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)ethan-1-amine can be prepared through multi-step organic reactions, often involving catalytic hydrogenation or reductive amination techniques. Its purity and stability are critical for ensuring reproducible results in experimental settings. Analytical methods such as HPLC and NMR spectroscopy are commonly employed to characterize this compound, providing insights into its structural integrity and chemical properties.

The compound's potential applications extend beyond pharmaceuticals. It is also being investigated for its utility in advanced materials, such as polymers and coating agents, where its unique structure could impart desirable mechanical or thermal properties. This interdisciplinary appeal underscores the importance of 1-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)ethan-1-amine in both academic and industrial research.

As the scientific community continues to explore sustainable chemistry and green synthesis, the development of eco-friendly methods to produce this compound is gaining traction. Researchers are focusing on catalyst optimization and solvent-free reactions to minimize environmental impact while maintaining high yields. These efforts align with global initiatives to reduce the carbon footprint of chemical manufacturing.

In conclusion, 1-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)ethan-1-amine (CAS No. 876709-21-6) represents a fascinating area of study with broad implications for science and technology. Its structural uniqueness, coupled with its potential applications, makes it a compound of enduring interest. Future research will likely uncover even more innovative uses for this molecule, solidifying its place in the pantheon of high-value chemical entities.